Cas no 909186-38-5 (3-(4-Chlorophenyl)morpholine)

• Product Name: 3-(4-Chlorophenyl)morpholine
• CAS No: 909186-38-5
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD09901535
• CID: 2122568
• PubChem ID: 5193659
• Update Time: 2025-06-10

3-(4-Chlorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)Morpholine
• NGXIQCGISJJWHS-UHFFFAOYSA-N
• AB54633
• 3-(4-Chlorophenyl)morpholine

• MDL： MFCD09901535
• Inchi： 1S/C10H12ClNO/c11-9-3-1-8(2-4-9)10-7-13-6-5-12-10/h1-4,10,12H,5-7H2
• InChI Key： NGXIQCGISJJWHS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1COCCN1

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-(4-Chlorophenyl)morpholine

Introduction to 3-(4-Chlorophenyl)morpholine (CAS No. 909186-38-5)

3-(4-Chlorophenyl)morpholine, a compound with the chemical formula C₁₀H₁₃NCl, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its morpholine core and a 4-chlorophenyl substituent, which contributes to its unique chemical properties and potential biological activities. The CAS number 909186-38-5 uniquely identifies this substance, ensuring precise referencing in scientific literature and industrial applications.

The morpholine ring is a heterocyclic structure that is widely prevalent in pharmaceuticals due to its ability to enhance solubility and bioavailability. Its presence in 3-(4-chlorophenyl)morpholine suggests that this compound may exhibit favorable pharmacokinetic profiles, making it a candidate for drug development. The 4-chlorophenyl moiety introduces a chlorine atom at the para position of the phenyl ring, which can influence the electronic properties and reactivity of the molecule.

Recent advancements in medicinal chemistry have highlighted the importance of structural modifications in developing novel therapeutic agents. The combination of the morpholine scaffold and the 4-chlorophenyl group in 3-(4-chlorophenyl)morpholine positions it as a promising candidate for further investigation. Studies have shown that such structural motifs can contribute to the development of compounds with enhanced binding affinity and selectivity for biological targets.

In the context of drug discovery, 3-(4-chlorophenyl)morpholine has garnered attention due to its potential applications in treating various diseases. For instance, research indicates that compounds with similar structural features may exhibit anti-inflammatory, analgesic, and even anticancer properties. The chlorine atom in the 4-chlorophenyl group can serve as a key pharmacophore, influencing both the metabolic stability and pharmacological activity of the molecule.

The synthesis of 3-(4-chlorophenyl)morpholine involves multi-step organic reactions, typically starting from readily available precursors such as 4-chlorobenzaldehyde and morpholine. The introduction of the chlorine substituent at the para position of the phenyl ring requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve this transformation efficiently.

One of the most compelling aspects of 3-(4-chlorophenyl)morpholine is its versatility in medicinal chemistry. The morpholine ring can be further functionalized to introduce additional pharmacophores, expanding its potential therapeutic applications. For example, modifications at the nitrogen atom or other positions on the morpholine ring can alter its biological activity significantly. This flexibility makes it an attractive scaffold for designing novel drugs targeting various diseases.

The pharmacological profile of 3-(4-chlorophenyl)morpholine is currently under investigation in several academic and industrial research settings. Preliminary studies suggest that this compound may interact with specific enzymes or receptors involved in disease pathways. Understanding these interactions is crucial for optimizing its therapeutic potential and minimizing any adverse effects. Computational modeling and high-throughput screening techniques are being employed to accelerate this process.

In conclusion, 3-(4-chlorophenyl)morpholine (CAS No. 909186-38-5) is a compound with significant potential in pharmaceutical research. Its unique structural features, combining a morpholine core with a 4-chlorophenyl substituent, make it an intriguing candidate for drug development. Ongoing studies aim to elucidate its biological activities and explore its applications in treating various diseases. As research progresses, this compound is expected to contribute valuable insights into medicinal chemistry and therapeutic innovation.